Cas no 1782962-06-4 (3-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol)

• Product Name: 3-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol
• CAS No: 1782962-06-4
• MF: C₈H₇F₃O₂
• MW: 192.135193109512
• CID: 5779436
• PubChem ID: 93954157
• Update Time: 2023-12-26

3-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol Chemical and Physical Properties

Names and Identifiers

• 3-[(1s)-2,2,2-trifluoro-1-hydroxyethyl]phenol
• EN300-1932121
• 1782962-06-4
• CS-0354077
• (s)-3-(2,2,2-Trifluoro-1-hydroxyethyl)phenol
• Benzenemethanol, 3-hydroxy-α-(trifluoromethyl)-, (αS)-
• 3-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol

• Inchi： 1S/C8H7F3O2/c9-8(10,11)7(13)5-2-1-3-6(12)4-5/h1-4,7,12-13H/t7-/m0/s1
• InChI Key： YEQGRTUMODEXBO-ZETCQYMHSA-N
• SMILES： FC([C@H](C1C=CC=C(C=1)O)O)(F)F

Computed Properties

• Exact Mass: 192.03981395g/mol
• Monoisotopic Mass: 192.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.419±0.06 g/cm3(Predicted)
• Boiling Point: 293.1±40.0 °C(Predicted)
• pka: 9.50±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids